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Compound of Interest

Compound Name: Flumethrin

Cat. No.: B136387 Get Quote

Introduction

Flumethrin is a fat-soluble, synthetic pyrethroid ectoparasiticide widely utilized in veterinary

medicine.[1][2] As a Type II pyrethroid, distinguished by an alpha-cyano group, it is employed to

control a broad spectrum of external parasites on livestock, including cattle, sheep, goats, and

horses.[3][4][5] Its application is a key component of Integrated Pest Management (IPM)

programs, which seek to combine chemical, biological, and cultural methods to manage pest

populations below an economic injury level while minimizing risks to animal health and the

environment. Flumethrin is particularly effective against ticks and mites and also controls lice

and certain fly species. It is available in various formulations, such as pour-ons, dips, and

sprays, offering flexibility in treatment strategies.

Mechanism of Action
Flumethrin exerts its parasiticidal effect by targeting the nervous system of arthropods. Like

other pyrethroids, it modulates the voltage-gated sodium channels in nerve cell membranes.

Flumethrin binds to these channels, delaying their inactivation and causing a persistent influx

of sodium ions. This leads to continuous and uncontrolled nerve impulses, resulting in

hyperexcitation, paralysis, and ultimately, the death of the parasite. This neurotoxic effect is

significantly more potent in insects and acarids than in mammals, providing a favorable safety

margin for livestock.
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Caption: Flumethrin's neurotoxic mechanism of action on parasite sodium channels.

Application Protocols
The method of flumethrin application depends on the livestock species, target parasite, and

available formulation. Adherence to recommended dosages and application procedures is

critical for efficacy and safety.

1. Pour-On Application Pour-on formulations are ready-to-use and offer a convenient method

for treating individual animals or smaller herds.

Target Livestock: Cattle, Sheep, Goats.

Procedure: Apply the solution along the midline of the back, from the front of the shoulders to

the tail head.

Dosage: A common dosage is 1 ml per 10 kg of body weight for a 1% flumethrin solution.

For severe tick infestations, this may be increased to 2 ml per 10 kg.

Key Considerations: The product is rainfast. There is often a nil withholding period for both

meat and milk, making it suitable for dairy cattle.

2. Spray Application Spraying is suitable for treating larger numbers of animals.

Target Livestock: Cattle, Horses, Sheep, Goats.

Procedure: Prepare the spray solution by diluting a concentrated flumethrin formulation

(e.g., 75 g/L) with water according to the product label. Apply using a handspray or spray

race, ensuring complete coverage of the animal's body.
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Dosage: Concentration in the spray wash typically ranges from 30 to 75 mg of active

ingredient per liter, depending on the target pest and livestock.

Key Considerations: Replenish the spray wash as per the label instructions to maintain the

correct concentration.

3. Dip Application Dipping is a highly effective method for ensuring complete body coverage,

especially for controlling mites and lice in sheep.

Target Livestock: Sheep, Goats, Cattle.

Procedure: Prepare the dip wash by diluting a 6% emulsifiable concentrate formulation in a

plunge dip tank. For sheep, ensure each animal is immersed for at least one minute, with the

head submerged twice.

Dosage: Typical dilution rates for sheep scab are 1 liter of 6% EC product per 900-1300 liters

of water, resulting in a final concentration of 46-67 mg/L.

Key Considerations: Lactating animals should be dipped after milking. Replenishment of the

dip is crucial to maintain efficacy.
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Caption: General workflow for selecting and applying Flumethrin treatments.

Quantitative Efficacy Data
The effectiveness of flumethrin has been demonstrated in numerous field studies against a

variety of ectoparasites.

Table 1: Efficacy of Flumethrin Against Ticks in Livestock
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Study
Reference

Livestock
Species

Target Tick
Species

Dosage /
Application

Efficacy (%)
Duration of
Protection

Moradi Asl
et al., 2018

Cattle,
Sheep,
Goats,
Oxen

Hyalomma
spp.,
Rhipicephal
us bursa

1% Pour-On
(1 mg/10
kg)

>90%
repellency

Up to 2
months

Mekonnen,

2000
Cattle

Boophilus

decoloratus
1% Pour-On 100%

29 days post-

treatment

Unspecified

Study
Cattle Various 1% Pour-On

99% within

48 hours
5 to 6 weeks

| Unspecified Study | Dogs | Dermacentor variabilis, Amblyomma americanum | Collar (with

Imidacloprid) | 94-100% | 28-48 days |

Table 2: Efficacy of Flumethrin Against Other Livestock Pests
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Study
Reference

Livestock
Species

Target Pest
Dosage /
Application

Key Efficacy
Results

Anbarasi et al.,
2021

Dairy Cows
Haematobia
exigua (Horn
Fly)

1% Pour-On (1
ml/10 kg)

Fly intensity
reduced to
zero within 30
mins; 8%
increase in
milk yield.

Losson et al.,

1992
Cattle

Psoroptes ovis

(Mange Mite)

1% Pour-On (2

mg/kg), two

treatments 10

days apart

100% efficacy at

day 28; marked

clinical

improvement and

weight gain.

Unspecified

Study
Cattle Tsetse Flies

Pour-On (1

mg/kg), bi-

weekly

Tsetse

population

reduced by

>70%;

trypanosome

infection dropped

from 37% to

10%.

| Unspecified Study | Cattle | Damalinia bovis (Biting Lice), Linognathus vituli (Sucking Lice) |

Topical Application | Highly effective as part of an eradication program. |

Detailed Experimental Protocols
Protocol 1: Field Efficacy of Flumethrin Pour-On Against Psoroptes ovis in Cattle (Adapted

from Losson et al., 1992)

Animal Selection: Select naturally infested cattle exhibiting clinical signs of psoroptic mange.

In the cited study, 18 infested animals in a finishing unit were used.

Acclimatization and Pre-Treatment Monitoring: House the selected animals and leave them

untreated for a period (e.g., one month) to monitor the natural progression of the infestation.
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Conduct baseline assessments.

Clinical and Parasitological Assessment (Day 0):

Record the bodyweight of each animal.

Perform a clinical evaluation using a standardized chart to score lesion severity,

inflammation, alopecia, and crusting.

Collect skin scrapings from the periphery of active lesions. Examine samples under a

microscope to confirm the presence and count live P. ovis mites.

Treatment Administration:

Randomly allocate animals to treatment and control groups (if applicable).

Treat the designated group with a 1% flumethrin pour-on formulation at a dosage of 2

mg/kg bodyweight.

Administer a second identical treatment 10 days after the first application.

Post-Treatment Monitoring:

Collect skin samples from previously infested areas at specified intervals (e.g., days 7, 14,

28, and 42 post-initial treatment).

Examine samples for the presence of live mites to determine parasitological cure.

Record bodyweights at set intervals (e.g., days 28 and 50) to assess the impact on weight

gain.

Conduct a final clinical evaluation at the end of the trial (e.g., day 42) to assess lesion

resolution.

Data Analysis: Calculate percentage efficacy by comparing mite counts in treated animals to

baseline or control group counts. Statistically analyze differences in clinical scores and daily

weight gains between groups.
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Caption: Experimental workflow for a field trial evaluating Flumethrin efficacy.

Resistance Management in IPM
The repeated and exclusive use of any single class of acaricide, including pyrethroids, can lead

to the development of resistance in pest populations. Resistance to pyrethroids often involves

target-site insensitivity, where mutations in the voltage-gated sodium channel gene prevent the

insecticide from binding effectively. Metabolic resistance, where the pest produces enzymes

that detoxify the chemical, is another common mechanism.

An effective IPM program incorporates strategies to mitigate resistance:

Monitoring: Regularly monitor pest populations to treat only when necessary, rather than on

a fixed schedule.
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Chemical Rotation: Avoid using the same chemical class for consecutive treatments. Rotate

flumethrin with acaricides from different chemical groups (e.g., organophosphates,

macrocyclic lactones).

Combination Therapy: Use products containing a combination of active ingredients with

different modes of action. This reduces the probability of a pest being resistant to all

components.

Non-Chemical Controls: Integrate non-chemical methods such as pasture rotation, genetic

selection of resistant livestock breeds, and promoting natural enemies of pests.

Correct Dosage: Always use the manufacturer's recommended dose. Under-dosing can

accelerate resistance by killing only the most susceptible individuals, allowing resistant ones

to survive and reproduce.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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